3-(2,4-dimethyl-5-(N-methylmethylsulfonamido)phenylsulfonamido)-N-(2-methoxyethyl)propanamide

• IUPAC Name: 3-[[2,4-dimethyl-5-[methyl(methylsulfonyl)amino]phenyl]sulfonylamino]-N-(2-methoxyethyl)propanamide
• InChI: InChI=1S/C16H27N3O6S2/c1-12-10-13(2)15(11-14(12)19(3)26(5,21)22)27(23,24)18-7-6-16(20)17-8-9-25-4/h10-11,18H,6-9H2,1-5H3,(H,17,20)
• InChI Key: GFMIQUQKVYFACI-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=C(C=C1N(C)S(=O)(=O)C)S(=O)(=O)NCCC(=O)NCCOC)C
• Molecular Formula: C16H27N3O6S2
• Molecular Weight: 421.5 g/mol

Description

3-(2,4-dimethyl-5-(N-methylmethylsulfonamido)phenylsulfonamido)-N-(2-methoxyethyl)propanamide is a useful research compound. Its molecular formula is C16H27N3O6S2 and its molecular weight is 421.53. The purity is usually 95%.
BenchChem offers high-quality 3-(2,4-dimethyl-5-(N-methylmethylsulfonamido)phenylsulfonamido)-N-(2-methoxyethyl)propanamide suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about 3-(2,4-dimethyl-5-(N-methylmethylsulfonamido)phenylsulfonamido)-N-(2-methoxyethyl)propanamide including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Synthesis and Enzyme Inhibition

A series of sulfonamides derived from 4-methoxyphenethylamine were synthesized, showing promising acetylcholinesterase inhibitory activity, which could be significant for Alzheimer’s disease treatment. The synthesis involved reacting 4-methoxyphenethylamine with various alkyl/aralkyl halides to produce new N-(4-methoxyphenethyl)-N-(substituted)-4-methylbenzenesulfonamides. One compound showed comparable inhibitory activity to Neostigmine methylsulfate, suggesting potential as a lead structure for designing more potent acetylcholinesterase inhibitors (Abbasi et al., 2018).

Photodynamic Therapy Application

New zinc phthalocyanine derivatives substituted with benzenesulfonamide groups were synthesized for photodynamic therapy, showing high singlet oxygen quantum yield and good fluorescence properties. These properties are crucial for Type II photosensitizers in cancer treatment, highlighting the compound’s potential in photodynamic therapy applications (Pişkin, Canpolat, & Öztürk, 2020).

Inhibition of Cytomegalovirus DNA Maturation

A novel selective nonnucleoside inhibitor of cytomegalovirus replication demonstrated excellent safety and selective inhibition of viral DNA maturation and packaging, without affecting viral DNA synthesis, transcription, and translation. This specificity and tolerability make it an excellent candidate for further development against cytomegalovirus infections (Buerger et al., 2001).

Cardiac Myosin Activation

Sulfonamidophenylethylamide analogues were explored, leading to the discovery of potent cardiac myosin activators. These compounds demonstrated efficacy in in vitro and in vivo studies, indicating potential for treating systolic heart failure. Their selectivity for cardiac myosin over skeletal and smooth muscle myosin highlights their therapeutic promise (Manickam et al., 2019).